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Compound of Interest

Compound Name:
2,2,2-Trichloroethyl-2-

fluoroacrylate

CAS No.: 98120-00-4

Cat. No.: B1597954 Get Quote

Focus: 2,2,2-Trichloroethyl Alpha-Fluoroacrylate (FATRICE) and Derivatives

Executive Summary
In the domain of high-performance optical polymers, alpha-fluoroacrylates represent a gold

standard due to their optical transparency, high glass transition temperatures (

), and resistance to degradation. However, the strict use of perfluorinated side chains often
limits the refractive index (RI) to very low values (

), restricting their use in waveguide cores where a higher RI is necessary for signal
confinement.

This guide details the synthesis, polymerization, and application of chlorinated alpha-

fluoroacrylates, specifically 2,2,2-trichloroethyl alpha-fluoroacrylate (FATRICE).[1] By

introducing chlorine into the ester side chain while maintaining the alpha-fluorine backbone,

researchers can precisely tune the refractive index upward (

) while retaining the processability and thermal stability of fluoropolymers. This creates a critical
"high-index" counterpart to the "low-index" perfluorinated cladding materials (e.g., FATRIFE),
enabling all-acrylic optical fiber architectures.
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The structural design of FATRICE balances three competing requirements for optical materials:

Alpha-Fluorine (

-F):

Effect: Increases

significantly compared to simple acrylates (dipole stiffening of the backbone).

Benefit: Provides optical transparency in the Near-IR (NIR) by reducing C-H overtone

absorption.

Chlorinated Side Chain (

):

Effect: The high molar refraction of the C-Cl bond increases the refractive index.

Benefit: Allows the material to function as the core in optical fibers when paired with lower-

index fluorinated claddings.

Ester Linkage:

Effect: Decouples the side chain from the polymerization kinetics, allowing for radical

copolymerization with other methacrylates.
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Figure 1: Impact of structural components on the physicochemical properties of FATRICE

monomers.

Synthesis Protocol: 2,2,2-Trichloroethyl Alpha-
Fluoroacrylate (FATRICE)[1][2][3][4]
The synthesis of FATRICE is best achieved via an acyl chloride intermediate to ensure high

purity and avoid difficult transesterification equilibria.

Reagents Required[2][3][4][5][6][7]
Precursor: 2-Fluoroacrylic acid (2-FAA) [Commercially available or synthesized from

fluoroacetate].

Reagent: Thionyl chloride (

) or Oxalyl chloride.

Alcohol: 2,2,2-Trichloroethanol.

Base: Pyridine or Triethylamine (TEA).

Solvent: Dichloromethane (DCM), anhydrous.
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Inhibitor: 2,6-Di-tert-butyl-4-methylphenol (BHT).

Step-by-Step Methodology
Phase 1: Synthesis of 2-Fluoroacryloyl Chloride

Setup: Equip a dry 250 mL 3-neck round-bottom flask with a reflux condenser, addition

funnel, and magnetic stir bar under

atmosphere.

Charging: Add 2-Fluoroacrylic acid (0.1 mol) and a catalytic amount of DMF (3 drops) to the

flask.

Chlorination: Add Thionyl chloride (0.12 mol) dropwise at 0°C.

Reaction: Once addition is complete, heat the mixture to 50°C for 3 hours until gas evolution

(

,

) ceases.

Purification: Distill the crude product under reduced pressure to isolate 2-fluoroacryloyl

chloride (b.p. approx 40-42°C at modest vacuum). Handle with extreme care; lachrymator.

Phase 2: Esterification to FATRICE
Setup: Clean and dry the reaction vessel. Charge with 2,2,2-trichloroethanol (0.1 mol),

Pyridine (0.11 mol), and DCM (100 mL). Cool to 0°C.[2]

Addition: Dissolve the isolated 2-fluoroacryloyl chloride (from Phase 1) in 20 mL DCM and

add dropwise to the alcohol solution. Maintain temperature < 5°C to prevent polymerization.

Workup: Stir at room temperature for 12 hours. Filter off the pyridinium hydrochloride salt.

Washing: Wash the organic phase sequentially with:

1M HCl (remove residual pyridine)
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Sat.

(remove unreacted acid)

Brine

Isolation: Dry over

, filter, and concentrate in vacuo.

Final Purification: Distill under high vacuum in the presence of BHT inhibitor.

Target Yield: 70-85%.[3]

Characterization: Confirm via

H NMR (doublet for vinyl protons) and

F NMR.

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway from acid precursor to chlorinated monomer.

Polymerization Protocols
FATRICE polymerizes readily via free-radical mechanisms. Due to the electron-withdrawing

nature of the alpha-fluorine and the trichloro-ester, the propagating radical is electrophilic.

Protocol: Free Radical Copolymerization (FATRICE-co-
FATRIFE)
This protocol creates a copolymer with a tuned refractive index.

Monomer Feed: Mix FATRICE and FATRIFE (2,2,2-trifluoroethyl alpha-fluoroacrylate) in the

desired molar ratio (e.g., 50:50).
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Initiator: Add tert-butyl peroxypivalate (TBPPi) (0.5 - 1.0 mol%). Note: AIBN can be used but

TBPPi often yields better conversion at lower temperatures.

Solvent: Use Acetonitrile or Ethyl Acetate (Monomer concentration ~ 2-3 M).

Degassing: Perform three freeze-pump-thaw cycles to remove oxygen (critical for

fluoroacrylates).

Polymerization: Seal the ampoule and heat to 60°C for 16 hours.

Precipitation: Pour the viscous solution into excess n-Hexane or Methanol.

Drying: Dry the white precipitate under vacuum at 60°C for 24 hours.

Kinetics Note
Reactivity Ratios: In copolymerization with trifluoro-analogs (FATRIFE), reactivity ratios are

often distinct (

,

), suggesting a tendency toward alternating or gradient structures depending on feed.

Ceiling Temperature: Alpha-fluoroacrylates have high ceiling temperatures compared to

alpha-methyl styrenes, allowing robust polymerization up to 80°C without depolymerization.

Material Properties & Data
The introduction of the trichloroethyl group drastically alters the optical and thermal landscape

of the polymer.

Comparative Data Table
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Property
Poly(FATRIFE)
(Trifluoro)

Poly(FATRICE)
(Trichloro)

Significance

Refractive Index (

)
~1.37 - 1.41 1.48 - 1.50

Enables Core/Clad

waveguiding contrast.

Glass Transition (

)
~113°C ~120 - 130°C

Higher thermal

stability for device

operation.

Density ~1.40 g/cm³ > 1.50 g/cm³

Increased mass

density due to Cl

atoms.

Surface Energy Very Low (< 20 mN/m) Moderate (~30 mN/m)

Improves adhesion to

substrates compared

to perfluorinated

chains.

Solubility
Fluorinated solvents,

THF

THF, Acetone,

Chlorinated solvents

Broader solvent

compatibility for

processing.

Optical Tuning
By copolymerizing FATRICE and FATRIFE, the refractive index can be linearly tuned.

Equation:

Where

is the volume fraction.

Application: This allows the fabrication of Graded Index (GI) Polymer Optical Fibers (POF)

where the RI decreases parabolically from the center (FATRICE-rich) to the periphery

(FATRIFE-rich).

Applications
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Polymer Optical Fibers (POF)
Core Material: Poly(FATRICE) serves as the high-index core.

Cladding: Poly(FATRIFE) or Poly(Heptafluorobutyl acrylate) serves as the low-index

cladding.

Benefit: The alpha-fluoro backbone ensures low attenuation in the NIR windows (850 nm,

1300 nm) used in short-haul data comms.

E-Beam Lithography Resists
Mechanism: The C-Cl bond is sensitive to electron beam radiation. Upon irradiation, C-Cl

scission occurs, generating radicals that lead to main-chain scission (positive tone) or

crosslinking (negative tone) depending on the specific formulation and developer.

Advantage: Higher sensitivity than pure PMMA due to the dissociative electron attachment

cross-section of the chlorine atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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